1-(difluoromethyl)-5-methyl-3-nitro-1H-pyrazole

• IUPAC Name: 1-(difluoromethyl)-5-methyl-3-nitropyrazole
• InChI: InChI=1S/C5H5F2N3O2/c1-3-2-4(10(11)12)8-9(3)5(6)7/h2,5H,1H3
• InChI Key: JXXNIUKGXITULT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(F)F)[N+](=O)[O-]
• Molecular Formula: C5H5F2N3O2
• DSSTOX Substance ID: DTXSID701235166
• Molecular Weight: 177.11 g/mol
• CAS RN: 1245772-67-1

Description

The difluoromethyl group (CF2H) is a functional group in organic chemistry. It is characterized by two fluorine atoms bonded to a central carbon atom, which is also bonded to a hydrogen atom. The exact compound “1-(difluoromethyl)-5-methyl-3-nitro-1H-pyrazole” was not found in the search results.

Synthesis Analysis

Difluoromethylation processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure analysis of difluoromethyl compounds involves various techniques such as X-ray crystallography. The difluoromethyl group can participate in non-covalent interactions, which can be analyzed via Hirshfeld surface, molecular electrostatic potential, enrichment ratio, and energy frameworks analysis.

Chemical Reactions Analysis

Difluoromethylation reactions involve the transfer of a CF2H group to a substrate. Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds. The formation of X–CF2H bond where X is oxygen, nitrogen, or sulfur is conventionally achieved upon reaction with ClCF2H.

Physical And Chemical Properties Analysis

The physical and chemical properties of difluoromethyl compounds can vary widely depending on the specific compound. For example, the difference in chemical shift correlates with a molecule’s ability to act as a hydrogen-bond donor.

Mechanism of Action

While the specific mechanism of action for “1-(difluoromethyl)-5-methyl-3-nitro-1H-pyrazole” is not available, compounds containing the difluoromethyl group can have various biological activities. For example, Eflornithine, a difluoromethylated compound, is an irreversible ornithine decarboxylase inhibitor used to prevent relapse of high-risk neuroblastoma.

Safety and Hazards

The safety and hazards of a specific difluoromethyl compound would depend on the specific compound. General safety measures for handling chemicals include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

The field of difluoromethylation has seen significant advances in recent years, with the development of new difluoromethylation reagents and methods. Future directions in the radiosynthesis of [18F]CF2H compounds and their application in tracer radiosynthesis are being explored.